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Compound of Interest

Compound Name: Fluvalinate-d5

Cat. No.: B12415712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for the handling of Fluvalinate-d5, a

deuterated analog of the synthetic pyrethroid, fluvalinate. While the deuteration is unlikely to

alter the chemical's fundamental toxicological properties, adherence to strict safety protocols is

paramount. This document outlines the known hazards, handling procedures, and emergency

responses to ensure the safety of laboratory personnel.

Core Safety and Physicochemical Data
A thorough understanding of the physical, chemical, and toxicological properties of

Fluvalinate-d5 is the foundation of its safe handling. The following tables summarize the key

quantitative data available for fluvalinate, which should be considered directly applicable to its

deuterated form.

Table 1: Physical and Chemical Properties
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Property Value Source

Appearance Viscous, yellow oil [1]

Molecular Weight 507.94 g/mol [2]

Water Solubility 0.002 mg/L (insoluble) [1]

Solubility in Organic Solvents

Very soluble in organic

solvents and aromatic

hydrocarbons; slightly soluble

in hexane.

[1][3]

Vapor Pressure <0.013 mPa @ 25°C

Boiling Point >450°C

Density 1.29 g/cm³

Table 2: Toxicological Data (for Fluvalinate)
Metric Value Species Route Source

Acute Oral LD50 261 - 281 mg/kg Rat Oral

Acute Dermal

LD50
>20,000 mg/kg Rat Dermal

Acute Dermal

LD50
>2,000 mg/kg Rabbit Dermal

4-hour Inhalation

LC50

>5.1 mg/L (for

formulated

product)

Rat Inhalation

Primary Eye

Irritation

Moderately

irritating

Primary Skin

Irritation
Mildly irritating

Hazard Identification and Precautionary Measures
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Fluvalinate is classified as a moderately toxic compound and is a Restricted Use Pesticide due

to its high toxicity to fish and aquatic invertebrates. Formulated products can be corrosive to the

eyes.

Primary Hazards:

Harmful if swallowed.

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye irritation.

Fatal if inhaled.

Very toxic to aquatic life with long-lasting effects.

Experimental Protocols: Standard Safety
Procedures
While specific experimental protocols for Fluvalinate-d5 are not detailed in standard safety

data sheets, the following general procedures for handling chemical substances of this nature

are mandatory.

General Handling Protocol:

Risk Assessment: Before any new procedure, conduct a thorough risk assessment.

Personnel Training: Ensure all personnel are trained on the specific hazards of Fluvalinate-
d5 and have read this safety guide.

Controlled Area: Designate a specific area for handling, clearly marked with appropriate

hazard signs.

Ventilation: Always handle Fluvalinate-d5 in a well-ventilated area, preferably within a

chemical fume hood.
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Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the PPE

Selection Workflow.

Spill Kit: Ensure a spill kit appropriate for containing and cleaning up a viscous oil is readily

available.

Waste Disposal: Dispose of waste in a sealed, labeled container according to institutional

and local regulations.

Visual Guides to Safety Workflows
To facilitate quick reference and understanding of critical safety procedures, the following

diagrams illustrate key decision-making processes and workflows.
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Fluvalinate-d5 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Start: Receive Fluvalinate-d5

Conduct Risk Assessment

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh/Aliquot Compound

Perform Experiment

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Container

Remove PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: General workflow for handling Fluvalinate-d5.
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First-Aid for Fluvalinate-d5 Exposure

Exposure Route

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with soap and plenty of water.
Remove contaminated clothing.

Rinse opened eye for several minutes under running water.
Hold eyelid open and flush with clean water for at least 15 minutes.

Move victim to fresh air.
If breathing is difficult, give oxygen.

Rinse mouth with water.
Do NOT induce vomiting.

Drink a small amount of water to dilute.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response to Fluvalinate-d5 exposure.

PPE Selection for Fluvalinate-d5

Required Personal Protective Equipment

Task: Handling Fluvalinate-d5

Lab Coat or Impervious Clothing Chemical-Resistant Gloves (inspect before use) Tightly Fitting Safety Goggles with Side-Shields Full-Face Respirator (if exposure limits are exceeded or irritation is experienced)

Is there a risk of inhalation?

Click to download full resolution via product page
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Caption: Decision tree for selecting appropriate PPE.

Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment, including

chemical-impermeable gloves and eye protection.

For containment and cleanup:

Prevent further leakage if it is safe to do so.

Do not allow the chemical to enter drains or the environment.

Absorb the spill with an inert material such as sand, diatomite, or universal binders.

Collect the absorbed material and place it in a suitable, closed container for disposal.

Storage and Disposal
Store the container tightly closed in a dry, cool, and well-ventilated place. Keep it away from

foodstuff containers and incompatible materials.

Dispose of contents and containers in accordance with local, regional, and national regulations.

Do not release into the environment.

This guide is intended to provide a comprehensive overview of the safe handling of

Fluvalinate-d5. It is not a substitute for a thorough understanding of the Safety Data Sheet

(SDS) provided by the manufacturer and a comprehensive, institution-specific risk assessment.

Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: An In-depth Technical
Guide to Handling Fluvalinate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415712#safety-data-sheet-sds-for-fluvalinate-d5-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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